Cas no 2624416-85-7 (Benzene, 5-​bromo-​2-​fluoro-​1-​(methylthio)​-​3-​(phenylmethoxy)​-)

• Product Name: Benzene, 5-​bromo-​2-​fluoro-​1-​(methylthio)​-​3-​(phenylmethoxy)​-
• CAS No: 2624416-85-7
• MF: C₁₄H₁₂BrFOS
• MW: 327.21
• CID: 5077239
• Update Time: 2026-03-01

Benzene, 5-​bromo-​2-​fluoro-​1-​(methylthio)​-​3-​(phenylmethoxy)​- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-​bromo-​2-​fluoro-​1-​(methylthio)​-​3-​(phenylmethoxy)​-

• Inchi： 1S/C14H12BrFOS/c1-18-13-8-11(15)7-12(14(13)16)17-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： VJSGWFKZUVUHMP-UHFFFAOYSA-N
• SMILES： C1=C(SC)C(=C(C=C1Br)OCC1=CC=CC=C1)F

Additional information on Benzene, 5-​bromo-​2-​fluoro-​1-​(methylthio)​-​3-​(phenylmethoxy)​-

5-Bromo-2-Fluoro-1-(Methylthio)-3-(Phenylmethoxy)Benzene: A Comprehensive Chemical Profile

The compound 5-bromo-2-fluoro-1-(methylthio)-3-(phenylmethoxy)benzene, identified by the CAS number 2624416-85-7, is a complex aromatic compound with a unique substitution pattern. This compound belongs to the broader category of substituted benzene derivatives, which have been extensively studied for their diverse applications in organic synthesis, pharmaceuticals, and materials science. The molecule features a bromine atom at position 5, a fluorine atom at position 2, a methylthio group at position 1, and a phenylmethoxy group at position 3. These substituents contribute to its distinct chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise control of substitution patterns on aromatic rings, leading to the development of compounds like 5-bromo-2-fluoro-1-(methylthio)-3-(phenylmethoxy)benzene. The methylthio group (-SCH₃) is known for its electron-donating properties, which can influence the electronic environment of the benzene ring. Similarly, the phenylmethoxy group (-OPhCH₃) introduces steric hindrance and additional electronic effects. These features make the compound a valuable building block in the synthesis of more complex molecules.

In terms of applications, this compound has shown promise in drug discovery efforts. The combination of halogen atoms (bromine and fluorine) with electron-donating and electron-withdrawing groups creates a unique pharmacophore that can interact with various biological targets. Recent studies have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the context of anti-cancer and anti-inflammatory agents. For instance, researchers have reported that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, suggesting its potential role in oncology.

The synthesis of 5-bromo-2-fluoro-1-(methylthio)-3-(phenylmethoxy)benzene typically involves multi-step reactions that require precise control over reaction conditions. Key steps often include nucleophilic aromatic substitution and coupling reactions. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling the production of high-purity samples suitable for advanced characterization techniques.

From an environmental perspective, understanding the fate and transport of such compounds is crucial. Studies have shown that substituted benzene derivatives like this compound can undergo various transformation processes in natural environments, including hydrolysis and microbial degradation. However, their persistence and bioaccumulation potential remain areas of active research to ensure safe handling and disposal practices.

In conclusion, 5-bromo-2-fluoro-1-(methylthio)-3-(phenylmethoxy)benzene represents a significant advancement in the field of organic chemistry. Its unique substitution pattern offers versatile reactivity and application potential across multiple domains. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.